Araloside V

Description

Araloside V, also known as Congmunoside V, is a triterpenoid saponin that is isolated from Aralia elata . Triterpenoid saponins (TSs) are glycosides composed of a sugar moiety and a triterpenoid component and have garnered increasing significance because of their functions in countering cancer, tumors, arrhythmia, and inflammation . They are considered defensive compounds against biotic and abiotic stressors . The Araliaceae family, to which Aralia elata belongs, consists of approximately 55 genera and more than 1,500 species, most of which are used in oriental medicine and possess diverse triterpenoid saponins .

Aralia elata leaves contain aralosides, and araloside B can be adjusted by light and nitrogen manipulations . Light quality impacts the concentrations of araloside-B and araloside-V . For example, red light can result in lower foliar nitrogen assimilation and aralosides-B (~0.7 mg g-1) and -V concentrations (~16 mg kg-1) compared to green light .

Saponins, like Araloside V, are a type of glycoside widely distributed in plants, each consisting of a sapogenin as the aglycone moiety . Other examples of saponins include araloside A, araloside D, and araloside G . Certain triterpenoid saponins, such as chikusetsusaponin IVa, have demonstrated antiviral activities against viruses like herpes simplex virus type 1 (HSV-1) and measles virus .

• CAS No.: 340963-86-2
• Product Name: Araloside V
• Molecular Formula: C54H88O23
• Molecular Weight: 1105.3 g/mol
• IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (6aR,8aR,10S,12aR,14bS)-10-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-3,4-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• Standard InChI: InChI=1S/C54H88O23/c1-49(2)14-16-54(48(69)77-46-41(68)38(65)34(61)27(21-57)72-46)17-15-52(6)23(24(54)18-49)8-9-30-51(5)12-11-31(50(3,4)29(51)10-13-53(30,52)7)74-47-43(76-45-40(67)37(64)33(60)26(20-56)71-45)42(35(62)28(22-58)73-47)75-44-39(66)36(63)32(59)25(19-55)70-44/h8,24-47,55-68H,9-22H2,1-7H3/t24-,25+,26+,27+,28+,29-,30+,31-,32+,33+,34+,35+,36-,37-,38-,39+,40+,41+,42-,43+,44-,45-,46-,47-,51-,52?,53?,54?/m0/s1
• Standard InChIKey: MROYUZKXUGPCPD-PQYZRRRPSA-N
• SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(C(O9)CO)O)O)O)C
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(C(O9)CO)O)O)O)C
• PubChem Compound: 71463729
• Last Modified: Aug 15 2023